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Compound of Interest

Compound Name: PHENAFLEUR

Cat. No.: B1618771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Phenafleur®, with the chemical name [2-(cyclohexyloxy)ethyl]benzene, is a synthetic

fragrance ingredient prized for its refined floral and hyacinth notes.[1][2] While primarily used in

the fragrance and cosmetics industries, a thorough understanding of its physicochemical

properties, particularly its solubility and stability, is essential for formulation development,

quality control, and safety assessment.[3] This technical guide provides a comprehensive

overview of the available data on Phenafleur's solubility and stability, outlines detailed

experimental protocols for its evaluation, and presents logical workflows for these analytical

processes.

Physicochemical and Solubility Data
The solubility of an active ingredient is a critical determinant of its bioavailability and

performance in a formulation. Phenafleur is characterized as a liquid with low water solubility

and a lipophilic nature, as indicated by its high LogP value.[1][4] A summary of its key

properties is presented below.

Table 1: Physicochemical Properties of Phenafleur
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Property Value Reference

Chemical Name
[2-

(cyclohexyloxy)ethyl]benzene
[5]

CAS Number 80858-47-5 [5]

Molecular Formula C14H20O [5]

Molecular Weight 204.3 g/mol [5]

Physical State Liquid [5]

Boiling Point 283.8 °C (at 101,325 Pa) [4]

Density 0.97 g/cm³ (at 20°C) [4]

Vapor Pressure 0.54 Pa (at 24°C) [4]

Flash Point 94 °C / 201 °F [5]

Refractive Index 1.5080 - 1.5130 [5]

Table 2: Solubility and Partition Coefficient of Phenafleur

Parameter Medium Value Reference

Water Solubility Water 780.2 mg/L (at 24°C) [4]

Solubility Alcohol Soluble [2]

Solubility Paraffin Oil Soluble [2]

LogP (o/w) Octanol/Water 4.9 (at 25°C) [4]

Stability Profile
Phenafleur is noted for its excellent stability in various consumer product bases.[1] Its shelf life

is typically cited as 18 to 24 months or longer when stored under recommended conditions.[2]

[5]

Table 3: Stability and Shelf Life of Phenafleur
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Condition/Product Type Stability Rating Reference

Fine Fragrance Very Good [1]

Candles Very Good [1]

Bleach Good [1]

Shampoos & Soaps Good Performance [6]

Antiperspirants/Deodorants Good Performance [6]

Acid Cleaner Stable [2]

Alcoholic Lotion Stable [2]

Detergent Stable [2]

Fabric Softener Stable [2]

Hard Surface Cleaner Stable [2]

Recommended Storage

Keep in a tightly closed

container in a cool, dry place,

protected from light.

[5]

Shelf Life
Beyond 18 months, quality

should be checked before use.
[5]

Experimental Protocols
While specific, detailed experimental protocols for Phenafleur are proprietary, the following

sections describe standard methodologies for determining the solubility and stability of

fragrance ingredients like Phenafleur.

Solubility Determination Protocol (Shake-Flask Method)
The shake-flask method is a standard approach for determining the aqueous solubility of a

substance.

1. Objective: To determine the saturation concentration of Phenafleur in water at a specified

temperature.
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2. Materials:

Phenafleur (analytical standard)
Reagent-grade water (e.g., Milli-Q)
Temperature-controlled shaker bath
Centrifuge
Analytical balance
HPLC with UV detector or GC-MS
Volumetric flasks and pipettes
Syringe filters (e.g., 0.22 µm PTFE)

3. Procedure:

Prepare a supersaturated solution by adding an excess amount of Phenafleur to a known
volume of water in a sealed flask.
Equilibrate the flask in a shaker bath at a constant temperature (e.g., 24°C) for a minimum of
24-48 hours to ensure equilibrium is reached.
After equilibration, allow the solution to stand to permit the undissolved material to settle.
Centrifuge the samples to further separate the solid and liquid phases.
Carefully extract an aliquot of the clear supernatant and filter it using a syringe filter to
remove any remaining undissolved particles.
Quantify the concentration of Phenafleur in the filtrate using a validated analytical method
(e.g., HPLC-UV or GC-MS) against a calibration curve prepared with known standards.
Repeat the experiment in triplicate to ensure reproducibility.

Below is a diagram illustrating the workflow for this solubility assessment.
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Analysis
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Caption: Workflow for Solubility Determination.

Accelerated Stability Testing Protocol
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Accelerated stability testing is used to predict the long-term stability and shelf life of a product

by subjecting it to elevated stress conditions.

1. Objective: To assess the stability of Phenafleur under elevated temperature and light

exposure to predict its shelf life under normal storage conditions.

2. Materials:

Phenafleur (neat or in a relevant formulation)
Temperature- and humidity-controlled stability chambers
Photostability chamber with controlled UV and visible light output
Appropriate sample containers (e.g., sealed glass vials)
Analytical instrumentation (GC-MS or HPLC-UV) for purity and degradation product analysis.

3. Procedure:

Sample Preparation: Place samples of Phenafleur into multiple sealed containers to be
exposed to different conditions. Retain control samples at recommended storage conditions
(e.g., 5°C, dark).
Accelerated Conditions (Temperature):

Place samples in stability chambers at elevated temperatures (e.g., 40°C, 50°C) and
controlled humidity (e.g., 75% RH).
Withdraw samples at predetermined time points (e.g., 0, 1, 3, 6 months).

Photostability Conditions:

Expose samples to a controlled light source as per ICH Q1B guidelines.
Simultaneously expose a control sample protected from light (e.g., wrapped in aluminum
foil).

Analysis:

At each time point, analyze the samples for physical appearance (color, clarity) and chemical
purity using a stability-indicating analytical method (e.g., GC-MS).
Identify and quantify any degradation products formed.

Data Evaluation:
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Determine the rate of degradation under accelerated conditions.
Use the Arrhenius equation to extrapolate the data and predict the shelf life under normal
storage conditions.

The following diagram outlines the workflow for an accelerated stability study.
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Caption: Workflow for Accelerated Stability Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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